(+-)-4-(4,4-Bis(p-fluorophenyl)butyl)-3-carbamoyl-2',6'-dichloro-1-piperazineacetanilide hydrochloride

• CAS RN: 79467-24-6
• Molecular Formula: C29H34Cl4F2N4O3
• Molecular Weight: 666.4 g/mol
• IUPAC Name: 1-[4,4-bis(4-fluorophenyl)butyl]-4-[2-(2,6-dichloroanilino)-2-oxoethyl]piperazine-2-carboxamide;hydrate;dihydrochloride
• InChI: InChI=1S/C29H30Cl2F2N4O2.2ClH.H2O/c30-24-4-1-5-25(31)28(24)35-27(38)18-36-15-16-37(26(17-36)29(34)39)14-2-3-23(19-6-10-21(32)11-7-19)20-8-12-22(33)13-9-20;;;/h1,4-13,23,26H,2-3,14-18H2,(H2,34,39)(H,35,38);2*1H;1H2
• InChI Key: CAEGSEJNBXUDOD-UHFFFAOYSA-N
• SMILES: C1CN(C(CN1CC(=O)NC2=C(C=CC=C2Cl)Cl)C(=O)N)CCCC(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F.O.Cl.Cl
• synonyms: mioflazine; R 51 469; R 51469; R-51469

Description

(+-)-4-(4,4-Bis(p-fluorophenyl)butyl)-3-carbamoyl-2',6'-dichloro-1-piperazineacetanilide hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C29H34Cl4F2N4O3 and its molecular weight is 666.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4.05 parts of 2-chloro-N-(2,6-dichlorophenyl)acetamide, 5.6 parts of 1-[4,4-bis(4-fluorophenyl)butyl]-2-piperazinecarboxamide, 2.94 parts of N,N-diethylethanamine and 63 parts of N,N-dimethylformamide was stirred for 5 hours at 70° C. The reaction mixture was poured onto ice-water. The precipitated product was filtered off and dissolved in dichloromethane. The solution was washed with water, dried, filtered and evaporated. The residue was purified by column-chromatography over silica gel using a mixture of trichloromethane and methanol (95:5 by volume) as eluent. The pure fractions were collected and the eluent was evaporated. The residue was converted into the hydrochloride salt in 2-propanone and 2-propanol. The salt was filtered off and stirred for 30 minutes in 1,1'-oxybisethane, yielding 4.54 parts of 3-(aminocarbonyl)-4-[4,4-bis(4-fluorophenyl)butyl]-N-(2,6-dichlorophenyl)-1-piperazineacetamide dihydrochloride monohydrate; mp. 182.7° C. (compound 72).